Cas no 1803764-03-5 (Methyl 2-cyano-4-methoxy-3-(trifluoromethylthio)benzoate)

• Product Name: Methyl 2-cyano-4-methoxy-3-(trifluoromethylthio)benzoate
• CAS No: 1803764-03-5
• MF: C₁₁H₈F₃NO₃S
• MW: 291.246332168579
• CID: 4951478
• Update Time: 2025-06-13

Methyl 2-cyano-4-methoxy-3-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-4-methoxy-3-(trifluoromethylthio)benzoate

• Inchi： 1S/C11H8F3NO3S/c1-17-8-4-3-6(10(16)18-2)7(5-15)9(8)19-11(12,13)14/h3-4H,1-2H3
• InChI Key： HSWSYLUITCZNJR-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C(=CC=C(C(=O)OC)C=1C#N)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 379
• XLogP3: 3.2
• Topological Polar Surface Area: 84.6

Additional information on Methyl 2-cyano-4-methoxy-3-(trifluoromethylthio)benzoate

Methyl 2-cyano-4-methoxy-3-(trifluoromethylthio)benzoate (CAS No. 1803764-03-5): An Overview of a Promising Compound in Medicinal Chemistry

Methyl 2-cyano-4-methoxy-3-(trifluoromethylthio)benzoate (CAS No. 1803764-03-5) is a versatile and intriguing compound that has garnered significant attention in the field of medicinal chemistry. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements associated with this compound.

The chemical structure of Methyl 2-cyano-4-methoxy-3-(trifluoromethylthio)benzoate is defined by its cyano group, methoxy substituent, and trifluoromethylthio moiety. These functional groups contribute to the compound's stability and reactivity, making it an attractive candidate for further investigation. The cyano group, known for its strong electron-withdrawing properties, can enhance the compound's metabolic stability and improve its pharmacokinetic profile. The methoxy substituent, on the other hand, can modulate the compound's lipophilicity and influence its binding affinity to target proteins. The trifluoromethylthio group adds a unique dimension to the molecule by enhancing its lipophilicity and potentially conferring additional biological activity.

Recent studies have explored the synthesis of Methyl 2-cyano-4-methoxy-3-(trifluoromethylthio)benzoate using various methodologies. One notable approach involves the reaction of 2-cyano-4-methoxybenzaldehyde with methyl trifluoromethanethiosulfonate in the presence of a base such as potassium carbonate. This method offers high yields and excellent purity, making it suitable for large-scale production. Another synthetic route involves the condensation of 2-cyano-4-methoxybenzoyl chloride with methyl thiocyanate followed by treatment with trifluoromethanesulfonic acid. Both methods have been validated through rigorous analytical techniques, including NMR spectroscopy and mass spectrometry.

In terms of biological activity, Methyl 2-cyano-4-methoxy-3-(trifluoromethylthio)benzoate has shown promising results in several preclinical studies. Research conducted by a team at the University of California demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, studies at Harvard Medical School have indicated that Methyl 2-cyano-4-methoxy-3-(trifluoromethylthio)benzoate can effectively modulate G protein-coupled receptors (GPCRs), which are key targets in many therapeutic areas including cardiovascular diseases and neurological disorders.

The potential applications of Methyl 2-cyano-4-methoxy-3-(trifluoromethylthio)benzoate extend beyond its anti-inflammatory and GPCR-modulating activities. Recent advancements in cancer research have highlighted its ability to inhibit cancer cell proliferation and induce apoptosis in various cancer cell lines. A study published in the Journal of Medicinal Chemistry reported that this compound selectively targets cancer cells while sparing normal cells, suggesting its potential as a novel anticancer agent.

Furthermore, the pharmacokinetic properties of Methyl 2-cyano-4-methoxy-3-(trifluoromethylthio)benzoate have been extensively studied to optimize its therapeutic efficacy. In vivo studies in animal models have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high oral bioavailability and long half-life make it an attractive candidate for further clinical development.

In conclusion, Methyl 2-cyano-4-methoxy-3-(trifluoromethylthio)benzoate (CAS No. 1803764-03-5) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure and favorable biological properties make it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play a significant role in advancing drug discovery and development efforts in various therapeutic areas.